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Compound of Interest

Compound Name: Dolutegravir

Cat. No.: B560016

An In-depth Technical Guide to the Structural Characteristics and Formulation of Dolutegravir

Introduction

Dolutegravir (DTG) is a second-generation HIV-1 integrase strand transfer inhibitor (INSTI)
that has become a cornerstone of antiretroviral therapy (ART).[1][2] It is recommended by the
World Health Organization (WHO) as a preferred first- and second-line treatment for all
persons with HIV.[2] Dolutegravir's high efficacy, favorable tolerability, and high barrier to
resistance contribute to its clinical success.[1][3] This technical guide provides a detailed
examination of the core structural characteristics of dolutegravir and the various formulation
strategies employed to deliver it effectively.

Structural Characteristics of Dolutegravir

Dolutegravir's potency and resistance profile are directly linked to its unique chemical
architecture. It is a monocarboxylic acid amide obtained by the formal condensation of the
carboxy group of (4R,12aS)-7-hydroxy-4-methyl-6,8-dioxo-3,4,6,8,12,12a-hexahydro-2H-
pyrido[1',2":4,5]pyrazino[2,1-b][4][5]oxazine-9-carboxylic acid with the amino group of 2,4-
difluorobenzylamine.[4]

The structure consists of three main parts: a tricyclic metal-chelating core, a flexible linker
group, and a difluorophenyl ring.[5] This structure allows it to bind tightly to the HIV-1 integrase
active site.[5][6] The extended linker region enables the difluorophenyl group to enter deeper
into the pocket vacated by the displaced viral DNA base, forming more intimate contacts
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compared to first-generation INSTIs like raltegravir.[5][6][7] This enhanced binding contributes

to its high potency against wild-type HIV-1 and many INSTI-resistant variants.[5][6]

Physicochemical Properties

The fundamental physicochemical properties of dolutegravir are summarized in the table

below. The drug is typically used as a sodium salt in formulations.[8]

Property Value Reference

Chemical Formula C20H19F2N30s [4119][10][11]

Molecular Weight 419.38 g/mol (Free Acid) [9][10]

441.4 g/mol (Sodium Salt) [8][12]

Appearance White to off-white solid/powder  [9]

CAS Number 1051375-16-6 [4]
(3S,7R)-N-[(2,4-
difluorophenyl)methyl]-11-
hydroxy-7-methyl-9,12-dioxo-

IUPAC Name [4]
4-oxa-1,8-
diazatricyclo[8.4.0.03 8Jtetradec
a-10,13-diene-13-carboxamide
Sparingly soluble in aqueous

- buffers; soluble in DMSO (2.5
Solubility [13]

mg/mL) and DMF (5 mg/mL);
slightly soluble in ethanol.

Mechanism of Action

Dolutegravir inhibits the catalytic activity of HIV integrase, an enzyme essential for the

replication of the virus.[14][15] Specifically, it targets the strand transfer step of retroviral DNA

integration.[4][14][16] The drug binds to the active site of the integrase-viral DNA complex (the

"Intasome"), chelating two critical magnesium ions through its three coplanar oxygen atoms.[5]

[6] This action prevents the covalent insertion of the viral DNA into the host cell's genome,
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effectively halting the formation of the HIV-1 provirus and disrupting the viral replication cycle.
[BI[14][17]
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Caption: Mechanism of Action of Dolutegravir in the HIV-1 Lifecycle.

Formulation of Dolutegravir

Dolutegravir is a Biopharmaceutics Classification System (BCS) Class Il drug, characterized
by low aqueous solubility and high permeability.[18] Formulation strategies are therefore critical
for ensuring adequate bioavailability.

Commercial Formulations

Dolutegravir is available commercially in several oral dosage forms to cater to different patient
populations, from adults to young children.[1][4][19]
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. Key Features &
Dosage Form Brand Name(s) Available Strengths .
Population

Standard oral dosage
for adults and children
weighing =20 kg.[20]
[21]

Film-Coated Tablet Tivicay® 10 mg, 25 mg, 50 mg

For pediatric patients
(from 4 weeks, =3 kg)
who cannot swallow
tablets.[21][22][23]
Can be dispersed in
water.[22]

Dispersible Tablet Tivicay PD®, Instgra® 5 mg, 10 mg

Simplifies regimens by

] combining
) ] Varies (e.g., 50 mg o
Fixed-Dose Triumeg®, Juluca®, dolutegravir with other
o DTG /600 mg ABC / ] )
Combination Tablets Dovato® antiretrovirals,
300 mg 3TC)

improving adherence.
[3][20]

Note: The different formulations (e.g., tablets for oral suspension vs. standard tablets) are not
bioequivalent on a milligram-per-milligram basis and are not interchangeable.[23][24]

Excipients

A variety of excipients are used in dolutegravir formulations to ensure stability,
manufacturability, and proper drug release.
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Excipient Function Examples

) ) Microcrystalline Cellulose, Mannitol, Lactose
Fillers/Diluents . :
Monohydrate, Calcium Sulfate Dihydrate

Povidone (K29/30, K90), Copovidone,

Binders

Hydroxypropyl Methylcellulose (HPMC)
Disintegrants Crospovidone, Sodium Starch Glycolate
Glidants/Lubricants Silicon Dioxide, Magnesium Stearate, Talc
Polymers (Controlled Release) HPMC K15M, Carbopol 971G

Soluplus®, Polyvinylpyrrolidone (PVP),

Solubilizers/Carriers (Advanced)
Polyethylene Glycol (PEG) 6000

(Data sourced from:[23][25][26][27][28][29])

Advanced Drug Delivery Systems

To improve patient adherence and target viral reservoirs, significant research has been
dedicated to developing long-acting (LA) and other advanced formulations of dolutegravir.[1]

e Long-Acting Injectables: Nanocrystal formulations of dolutegravir prodrugs have been
developed that can sustain drug concentrations for extended periods (up to a year in animal
models) after a single parenteral dose.[1][30]

e In-Situ Forming Implants: Subcutaneously administered formulations that form a solid
implant under the skin have been shown to deliver dolutegravir for up to 9 months and can
be removed if necessary.[31]

e Nanoemulsions: Self-nano emulsifying drug delivery systems (SNEDDS) and other
nanoemulsions have been developed to enhance the oral delivery and solubility of
dolutegravir.[1][18] These systems use oils (e.g., Capmul MCM, Oleic acid), surfactants
(e.g., Kolliphor RH40, Tween 80), and co-surfactants (e.g., PEG 400).[1][18]

 Intranasal Delivery: Nanoemulsion-based in-situ gels for intranasal administration are being
explored for direct brain targeting to manage NeuroAIDS, bypassing the blood-brain barrier.
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[32]

Experimental Protocols

The development and quality control of dolutegravir formulations rely on standardized
experimental protocols.

Solubility Determination (Shake Flask Method)

This protocol is used to determine the equilibrium solubility of dolutegravir or its formulations
in a specific medium.[33]

o Apparatus: Orbital shaker incubator, centrifuge, HPLC system.
o Reagents: Dolutegravir (or formulation), selected buffer (e.g., pH 6.8 phosphate buffer).[33]

e Procedure:

o

Add an excess amount of the dolutegravir-containing sample to a vial containing the
buffer solution.[33]

o Place the sealed vials in an orbital shaker set to a specified temperature (e.g., 37°C) and
agitation speed (e.g., 150 rpm) for a period sufficient to reach equilibrium (e.g., 24 hours).
[25][33]

o After incubation, centrifuge the samples (e.g., 10,000 rpm for 10 minutes) to separate the
undissolved solid.[33]

o Carefully collect the supernatant, dilute it appropriately, and analyze the concentration of
dissolved drug using a validated HPLC method.[33]

In-Vitro Dissolution Profiling

This protocol evaluates the rate and extent to which the drug is released from a solid dosage
form.

o Apparatus: USP Dissolution Apparatus Il (Paddle type).[25][33]

» Reagents: Dissolution medium (e.g., 900 mL of pH 6.8 phosphate buffer).[25][33]
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e Procedure:
o Place the dosage form (e.g., one tablet) into each vessel of the dissolution apparatus.[25]

o Maintain the medium at a constant temperature (37 £ 0.5°C) and stir with the paddle at a
specified speed (e.g., 50 or 75 rpm).[25][33]

o Withdraw samples (e.g., 1 mL) at predetermined time intervals (e.g., 15, 30, 60, 90, 120
minutes).[33]

o Replace the withdrawn volume with fresh, pre-warmed dissolution medium.
o Filter or centrifuge the samples to remove any undissolved particles.[33]

o Analyze the samples for dolutegravir concentration using a suitable analytical method,
such as UV-Vis spectrophotometry (at ~260 nm) or HPLC.[25][34]

o Calculate the cumulative percentage of drug released at each time point.[25]

Formulation Development
1. Raw Materials
(DTG, Polymers, Excipients)

Y
(2. Preparation Method )
| (e.g., Solid Dispersion via

\ Solvent Evaporation) /

Ph su:ochemlcal Characterlzatl;)n

"'U

rformance Evaluatjon
\ Y \

DSC/TGA XRPD FTIR Assay/Drug Content Solubility Study Dissolution Test
(Thermal Properties) (Crystallinity) (Drug-Excipient Interaction) (HPLC) (Shake Flask) (USP Apparatus 1)
\ A\
Optimized Formulation
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Caption: General Experimental Workflow for Dolutegravir Formulation Development.

Conclusion

The chemical structure of dolutegravir is intrinsically linked to its potent activity as a second-
generation integrase inhibitor, providing a high barrier to resistance. The formulation of this
BCS Class Il compound is a critical aspect of its clinical utility, with current commercial products
offering dosing flexibility for a wide range of patient populations. Ongoing research into
advanced drug delivery systems, such as long-acting injectables and nano-formulations, holds
the promise of further improving treatment adherence and efficacy, bringing the goal of
eradicating HIV as a public health threat closer to reality.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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